2'-deoxy-2'-fluoro-2'-C-methylcytidine
Overview
Description
“2’-deoxy-2’-fluoro-2’-C-methylcytidine”, also known as PSI-6130, is a nucleoside inhibitor of the NS5B RNA polymerase of hepatitis C virus (HCV) with a K_i value of 4.3 μM . It is a potent inhibitor of HCV RNA replication in the subgenomic HCV replicon system .
Synthesis Analysis
The formation of the 5’-triphosphate of RO2433 (RO2433-TP), a derivative of PSI-6130, requires the deamination of PSI-6130 monophosphate. RO2433 monophosphate is subsequently phosphorylated to the corresponding di- and triphosphates by cellular UMP-CMP kinase and nucleoside diphosphate kinase .Molecular Structure Analysis
The molecular structure of PSI-6130 is characterized by the presence of a fluorine atom and a methyl group on the 2’ carbon of the ribose sugar .Chemical Reactions Analysis
The metabolism of PSI-6130 results in the formation of the 5’-triphosphate of the uridine congener, β-D-2’-deoxy-2’-fluoro-2’-C-methyluridine (PSI-6206; RO2433). This process involves the deamination of PSI-6130 monophosphate .Scientific Research Applications
Synthesis of Pharmaceutically Active Compounds
- Field : Pharmaceutical Chemistry
- Summary : PSI-6130 has been used in the synthesis of pharmaceutically active compounds currently in clinical use . The de novo synthetic strategy features an enantioselective α-oxidation reaction enabled by a chiral amine in conjunction with copper (II) catalysis .
- Methods : A subsequent Mukaiyama aldol coupling allows for the incorporation of a wide array of modular two-carbon fragments . Lactone intermediates accessed via this route provide a useful platform for elaboration .
- Results : This work has facilitated expedient syntheses of pharmaceutically active compounds .
Treatment and Cure of Hepatitis C Virus (HCV)
- Field : Virology
- Summary : PSI-6130 is the nucleoside core of Sofosbuvir, a liver-targeting prodrug used for the treatment and cure of HCV .
- Methods : The identification of the cytidine nucleoside analog PSI-6130, which was shown to be a potent and nontoxic inhibitor of HCV replication, is described . A summary of the mechanism of action of PSI-6130 is presented that describes the metabolic pathway to its corresponding 5′-triphosphate and to the uridine metabolite (PSI-6206) and the uridine mono-, di-, and triphosphate .
- Results : Both PSI-6130 triphosphate and PSI-6206 triphosphate were shown to be potent alternative substrate inhibitors of the HCV NS5B polymerase . Because the triphosphate of PSI-6206 was a potent inhibitor of the NS5B polymerase and because it had a long intracellular half-life, the goal was to find an approach that could be used to deliver PSI-6206 monophosphate to the liver .
Inhibition of Hepatitis C Virus RNA Dependent RNA Polymerase
- Field : Virology
- Summary : PSI-6130 is a member of a class of antiviral drugs known as nucleoside polymerase inhibitors . Specifically, PSI-6130 inhibits the hepatitis C virus RNA dependent RNA polymerase called NS5B .
- Methods : The compound was created by chemist Jeremy L. Clark . It is currently being developed by Hoffmann–La Roche as a 3’,5’-diisobutyrl ester prodrug, R7128 .
- Results : R7128 is part of the combination of all-oral agents clinical trial known as INFORM-1 .
Potent and Selective Inhibitor of HCV NS5B Polymerase
- Field : Antiviral Research
- Summary : PSI-6130, also known as R 1656, is a potent and selective inhibitor of HCV NS5B polymerase .
- Methods : PSI-6130 is a cytidine analogue with potent and selective anti-hepatitis C virus (HCV) activity in the subgenomic HCV replicon assay .
- Results : PSI-6130 showed potent activity in the HCV subgenomic replicon assay with an EC90 of 4.6 ± 2.0 μM . In addition, PSI-6130 gave an additive to synergistic response when tested in combination with other anti-HCV compounds of different classes .
Safety And Hazards
When handling PSI-6130, it is recommended to avoid dust formation, breathing mist, gas or vapours, and contact with skin and eyes. Use of personal protective equipment, chemical impermeable gloves, and adequate ventilation is advised. All sources of ignition should be removed, and personnel should be evacuated to safe areas .
properties
IUPAC Name |
4-amino-1-[(2R,3R,4R,5R)-3-fluoro-4-hydroxy-5-(hydroxymethyl)-3-methyloxolan-2-yl]pyrimidin-2-one | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H14FN3O4/c1-10(11)7(16)5(4-15)18-8(10)14-3-2-6(12)13-9(14)17/h2-3,5,7-8,15-16H,4H2,1H3,(H2,12,13,17)/t5-,7-,8-,10-/m1/s1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NYPIRLYMDJMKGW-VPCXQMTMSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1(C(C(OC1N2C=CC(=NC2=O)N)CO)O)F | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C[C@]1([C@@H]([C@H](O[C@H]1N2C=CC(=NC2=O)N)CO)O)F | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H14FN3O4 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10231287 | |
Record name | 2'-Deoxy-2'-fluoro-2'-c-methylcytidine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10231287 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
259.23 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2'-deoxy-2'-fluoro-2'-C-methylcytidine | |
CAS RN |
817204-33-4 | |
Record name | 2′-Deoxy-2′-fluoro-2′-C-methylcytidine | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=817204-33-4 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 2'-Deoxy-2'-fluoro-2'-c-methylcytidine | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0817204334 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | 2'-Deoxy-2'-fluoro-2'-c-methylcytidine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10231287 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | PSI-6130 | |
Source | FDA Global Substance Registration System (GSRS) | |
URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/05J68784G1 | |
Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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